trans-DL-5-Propyl-4,4a,5,6,7,8,8a,9-octahydro-2H-pyrazolo(3,4-g)quinoline dihydrochloride

• CAS No.: 73625-62-4
• Product Name: trans-DL-5-Propyl-4,4a,5,6,7,8,8a,9-octahydro-2H-pyrazolo(3,4-g)quinoline dihydrochloride
• Molecular Formula: C13H23Cl2N3
• Molecular Weight: 292.2 g/mol
• IUPAC Name: (4aS,8aS)-5-propyl-1,4,4a,6,7,8,8a,9-octahydropyrazolo[3,4-g]quinoline;dihydrochloride
• Standard InChI: InChI=1S/C13H21N3.2ClH/c1-2-5-16-6-3-4-10-7-12-11(8-13(10)16)9-14-15-12;;/h9-10,13H,2-8H2,1H3,(H,14,15);2*1H/t10-,13-;;/m0../s1
• Standard InChIKey: GJIGRGIGKHPYTK-LWCZFAHISA-N
• Isomeric SMILES: CCCN1CCC[C@@H]2[C@@H]1CC3=C(C2)NN=C3.Cl.Cl
• SMILES: CCCN1CCCC2C1CC3=C(C2)NN=C3.Cl.Cl
• Canonical SMILES: CCCN1CCCC2C1CC3=C(C2)NN=C3.Cl.Cl
• Appearance: Solid powder
• Description: Quinpirole dihydrochloride is a D2-like dopamine receptor agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Quinpirole dihydrochloride; Quinpirole 2HCl; (±)-Quinpirole dihydrochloride; (±)Quinpirole dihydrochloride; LY-141865; LY 141865; LY141865
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• PubChem Compound: 155797
• Last Modified: Nov 11 2021